ethyl 1-(3-chloro-4-methylbenzoyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(3-chloro-4-methylbenzoyl)piperidine-4-carboxylate
• InChI: InChI=1S/C16H20ClNO3/c1-3-21-16(20)12-6-8-18(9-7-12)15(19)13-5-4-11(2)14(17)10-13/h4-5,10,12H,3,6-9H2,1-2H3
• InChI Key: QBBQSKYKCYNJDU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)C2=CC(=C(C=C2)C)Cl
• Molecular Formula: C16H20ClNO3
• Molecular Weight: 309.79 g/mol

Description

Ethyl 1-(3-chloro-4-methylbenzoyl)-4-piperidinecarboxylate, also known as CMPI, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CMPI belongs to the class of piperidinecarboxylate derivatives and is synthesized using a specific method.

Mechanism of Action

The exact mechanism of action of ethyl 1-(3-chloro-4-methylbenzoyl)-4-piperidinecarboxylate is not fully understood, but it is believed to act by modulating the activity of certain enzymes and receptors in the brain. ethyl 1-(3-chloro-4-methylbenzoyl)-4-piperidinecarboxylate has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine, which is important for memory and learning. By inhibiting acetylcholinesterase, ethyl 1-(3-chloro-4-methylbenzoyl)-4-piperidinecarboxylate can increase the levels of acetylcholine in the brain, which may improve cognitive function. ethyl 1-(3-chloro-4-methylbenzoyl)-4-piperidinecarboxylate has also been shown to modulate the activity of certain receptors, such as the NMDA receptor, which is involved in learning and memory.
Biochemical and Physiological Effects:
ethyl 1-(3-chloro-4-methylbenzoyl)-4-piperidinecarboxylate has been shown to have several biochemical and physiological effects in animal models. Studies have demonstrated that ethyl 1-(3-chloro-4-methylbenzoyl)-4-piperidinecarboxylate can reduce oxidative stress and inflammation in the brain, which are believed to be important factors in the development of neurological disorders. In addition, ethyl 1-(3-chloro-4-methylbenzoyl)-4-piperidinecarboxylate has also been shown to increase the levels of certain neurotransmitters, such as dopamine and serotonin, which are important for mood regulation and behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 1-(3-chloro-4-methylbenzoyl)-4-piperidinecarboxylate for lab experiments is its high potency and specificity. ethyl 1-(3-chloro-4-methylbenzoyl)-4-piperidinecarboxylate has been shown to have a high affinity for its target enzymes and receptors, which makes it a valuable tool for studying their function. However, one of the limitations of ethyl 1-(3-chloro-4-methylbenzoyl)-4-piperidinecarboxylate is its poor solubility in water, which can make it difficult to administer in vivo. In addition, the synthesis of ethyl 1-(3-chloro-4-methylbenzoyl)-4-piperidinecarboxylate is a complex process that requires specialized equipment and expertise, which can limit its availability for research.

Future Directions

There are several future directions for research on ethyl 1-(3-chloro-4-methylbenzoyl)-4-piperidinecarboxylate. One area of interest is the development of new drugs based on the structure of ethyl 1-(3-chloro-4-methylbenzoyl)-4-piperidinecarboxylate that have improved solubility and pharmacokinetic properties. Another area of interest is the investigation of the potential therapeutic applications of ethyl 1-(3-chloro-4-methylbenzoyl)-4-piperidinecarboxylate in other diseases, such as cancer and autoimmune disorders. Finally, future research could focus on the elucidation of the exact mechanism of action of ethyl 1-(3-chloro-4-methylbenzoyl)-4-piperidinecarboxylate and the identification of new targets for drug development.

Synthesis Methods

The synthesis of ethyl 1-(3-chloro-4-methylbenzoyl)-4-piperidinecarboxylate involves the reaction between piperidine-4-carboxylic acid and 3-chloro-4-methylbenzoyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of an intermediate, which is then reacted with ethyl iodide to yield ethyl 1-(3-chloro-4-methylbenzoyl)-4-piperidinecarboxylate. The synthesis of ethyl 1-(3-chloro-4-methylbenzoyl)-4-piperidinecarboxylate is a multi-step process that requires careful control of reaction conditions to ensure high yields and purity.

Scientific Research Applications

Ethyl 1-(3-chloro-4-methylbenzoyl)-4-piperidinecarboxylate has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Several studies have demonstrated that ethyl 1-(3-chloro-4-methylbenzoyl)-4-piperidinecarboxylate has neuroprotective effects and can improve cognitive function in animal models of these diseases. In addition, ethyl 1-(3-chloro-4-methylbenzoyl)-4-piperidinecarboxylate has also been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs.